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Compound of Interest

Compound Name: Ornipressin acetate

Cat. No.: B14750789

Essential Safety and Handling Guide for Ornipressin
Acetate

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This guide provides immediate and essential
safety and logistical information for Ornipressin acetate, including operational protocols and
disposal plans, to foster a secure laboratory environment.

Hazard Identification and Safety Data

Ornipressin acetate is a synthetic peptide derivative of vasopressin.[1] While it is not
classified as a hazardous substance according to the Globally Harmonized System (GHS), it is
prudent to handle it with a high degree of caution as a compound with unknown comprehensive
toxicity.[2] Standard precautionary measures for handling chemicals should be followed.[2]

Physical and Chemical Properties:
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8-L-ornithine-vasopressin, acetate; Cys-Tyr-
Synonyms Phe-GIn-Asn-Cys-Pro-Orn-Gly-NH2; 8-Ornithine
Vasopressin; Orn8-Vasopressin; POR-8[1][2]

Appearance Crystalline solid[3]
Purity =>98%][ 3]
Storage Temperature -20°C[3]

Soluble in DMSO (approx. 10 mg/ml) and PBS

Solubilit
Y (pH 7.2) (approx. 20 mg/ml)[3]

Personal Protective Equipment (PPE)

Consistent with guidelines for handling potentially hazardous drugs, the following personal
protective equipment is recommended when handling Ornipressin acetate to minimize

exposure.[4][5]
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PPE Category Item Specification

) Safety goggles with side- Must be worn to protect
Eye Protection . .
shields against splashes.[6]

Nitrile gloves are
recommended.[4] Inspect for

tears before use. For tasks

Hand Protection Protective gloves ) ) )
with a potential for leaking or
splashing, double gloving is
required.[5]
Should be worn to protect skin
Body Protection Laboratory coat and clothing. Impervious

clothing is recommended.[6]

Recommended when there is
) ) NIOSH-certified N95 or N100 a risk of generating airborne
Respiratory Protection )
respirator powder or aerosols, such as

during weighing.[4]

Handling and Storage Protocols

Preparation:

» Before handling, ensure a clean and uncluttered workspace.

e Have all necessary equipment, including PPE and spill cleanup materials, readily available.
Weighing:

o Conduct weighing of Ornipressin acetate powder in a chemical fume hood or a ventilated
enclosure to avoid inhalation of dust particles.

Solution Preparation:

o When preparing solutions, add the solid Ornipressin acetate to the solvent slowly to avoid
splashing.
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« If using volatile organic solvents like DMSO, perform this step in a chemical fume hood.[3]

» To aid dissolution in aqueous buffers, the solution can be gently agitated. Organic solvent-
free aqueous solutions can be prepared by directly dissolving the crystalline solid in aqueous
buffers.[3] It is not recommended to store aqueous solutions for more than one day.[3]

Storage of Solutions:

» Store stock solutions in tightly sealed, clearly labeled containers.

e For long-term stability, store at -20°C.[3]

Post-Handling:

» After handling, wash hands thoroughly with soap and water, even if gloves were worn.

¢ Clean all equipment and the work area to prevent cross-contamination.

Emergency Procedures

Situation Action

If Swallowed If symptoms persist, consult a doctor.[2]

The product does not generally irritate the skin.
[2] However, it is good practice to wash the

If on Skin affected area with soap and water. If clothing
becomes contaminated, remove it as soon as

possible.[5]

Rinse the opened eye for several minutes under

running water.[2] For eye exposure, immediately

If in Eyes . . .
flush the affected eye with water or isotonic
eyewash for at least 15 minutes.[5]

Supply fresh air; consult a doctor in case of

If Inhaled

complaints.[2]

Disposal Plan
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Dispose of Ornipressin acetate and any contaminated materials in accordance with local,
state, and federal regulations. Smaller quantities may be disposable with household waste, but
it is crucial to adhere to official regulations for chemical waste.[2] Contaminated gloves and
other disposable PPE should be placed in a designated biohazard or chemical waste container.

[5]

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling Ornipressin
acetate safely.
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Caption: Workflow for Safe Handling of Ornipressin Acetate.
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Caption: Emergency Response Protocol for Ornipressin Acetate Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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